Cas no 1086381-32-9 (2-bromo-5-tert-butoxy-pyridine)

• Product Name: 2-bromo-5-tert-butoxy-pyridine
• CAS No: 1086381-32-9
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 1186242
• PubChem ID: 45787868
• Update Time: 2025-05-23

2-bromo-5-tert-butoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-[(2-methylpropan-2-yl)oxy]pyridine
• 2-bromo-5-tert-butoxypyridine
• 2-bromo-5-tert-butoxy-pyridine
• AKOS015942512
• MB09482
• 2-BROMO-5-(TERT-BUTOXY)PYRIDINE
• CS-0440681
• 1086381-32-9
• DTXSID001269427
• DB-217082
• D88146
• Pyridine, 2-bromo-5-(1,1-dimethylethoxy)-

• Inchi： 1S/C9H12BrNO/c1-9(2,3)12-7-4-5-8(10)11-6-7/h4-6H,1-3H3
• InChI Key： HWOIJQRIBXICHW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OC(C)(C)C

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-bromo-5-tert-butoxy-pyridine

2-Bromo-5-tert-Butoxy-Pyridine (CAS No. 1086381-32-9): A Comprehensive Overview

2-Bromo-5-tert-butoxy-pyridine (CAS No. 1086381-32-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique bromo and tert-butoxy substituents on a pyridine ring, offers a wide range of applications due to its reactivity and functional group compatibility.

The molecular structure of 2-bromo-5-tert-butoxy-pyridine is particularly noteworthy. The bromine atom at the 2-position provides a valuable handle for further synthetic transformations, while the tert-butoxy group at the 5-position imparts stability and solubility properties that are crucial for various chemical processes. This combination of functional groups makes 2-bromo-5-tert-butoxy-pyridine an ideal starting material for the synthesis of complex molecules with diverse biological activities.

In recent years, 2-bromo-5-tert-butoxy-pyridine has been extensively studied for its potential in drug discovery and development. One notable application is in the synthesis of pyridine-based ligands for G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. The tert-butoxy group enhances the lipophilicity of these ligands, improving their ability to cross cell membranes and interact with their target receptors.

Another area where 2-bromo-5-tert-butoxy-pyridine has shown promise is in the development of kinase inhibitors. Kinases play critical roles in cellular signaling pathways and are implicated in numerous diseases, particularly cancer. The bromo substituent on the pyridine ring can be readily functionalized to introduce various pharmacophores that enhance binding affinity and selectivity towards specific kinases. This makes 2-bromo-5-tert-butoxy-pyridine a valuable intermediate in the design of potent and selective kinase inhibitors.

Beyond its applications in medicinal chemistry, 2-bromo-5-tert-butoxy-pyridine has also found utility in materials science. The pyridine ring and its substituents can be incorporated into polymers and other materials to impart specific properties such as thermal stability, mechanical strength, and optical activity. For example, recent studies have explored the use of pyridine-based monomers derived from 2-bromo-5-tert-butoxy-pyridine in the synthesis of advanced polymers for electronic and photonic applications.

The synthetic accessibility of 2-bromo-5-tert-butoxy-pyridine is another factor contributing to its widespread use. Various methods have been developed to synthesize this compound efficiently and on a large scale. One common approach involves the bromination of 5-tert-butoxypyridine using NBS (N-Bromosuccinimide) under mild conditions. This method provides high yields and excellent purity, making it suitable for both laboratory-scale research and industrial production.

In addition to its synthetic versatility, 2-bromo-5-tert-butoxy-pyridine exhibits favorable physical properties that facilitate its handling and storage. It is typically supplied as a white or off-white solid with a melting point ranging from 60 to 63°C. The compound is stable under normal laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation.

The safety profile of 2-bromo-5-tert-butoxy-pyridine is an important consideration for both researchers and industrial users. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken during handling to minimize exposure risks. Personal protective equipment such as gloves, goggles, and lab coats should be worn when working with this compound to ensure safety.

In conclusion, 2-Bromo-5-tert-butoxy-pyridine (CAS No. 1086381-32-9) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable properties make it an essential building block for the development of novel drugs, materials, and other advanced products. As research continues to uncover new uses for this compound, its importance in various scientific disciplines is likely to grow even further.